4-{[4-(Tert-butyl)phenyl]sulfanyl}-5-[(4-methylphenyl)sulfonyl]-2-phenylpyrimidine

• IUPAC Name: 4-(4-tert-butylphenyl)sulfanyl-5-(4-methylphenyl)sulfonyl-2-phenylpyrimidine
• InChI: InChI=1S/C27H26N2O2S2/c1-19-10-16-23(17-11-19)33(30,31)24-18-28-25(20-8-6-5-7-9-20)29-26(24)32-22-14-12-21(13-15-22)27(2,3)4/h5-18H,1-4H3
• InChI Key: MPNRYROAFHAWPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CN=C(N=C2SC3=CC=C(C=C3)C(C)(C)C)C4=CC=CC=C4
• Molecular Formula: C27H26N2O2S2
• Molecular Weight: 474.6 g/mol

Description

The compound “4-{[4-(Tert-butyl)phenyl]sulfanyl}-5-[(4-methylphenyl)sulfonyl]-2-phenylpyrimidine” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The tert-butyl, phenylsulfanyl, methylphenylsulfonyl, and phenyl groups would likely be introduced in separate reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The pyrimidine ring provides a planar, aromatic core, with the various substituents adding steric bulk.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and reagents present. The sulfanyl and sulfonyl groups could potentially undergo oxidation or reduction reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar sulfonyl group could enhance its solubility in polar solvents.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Thiopyrimidine Derivatives : A study presents the synthesis of novel 4-thiopyrimidine derivatives, exploring their crystal structure and cytotoxic activity. The derivatives were synthesized from ethyl 4-methyl-2-phenyl-6-sulfanylpyrimidine-5-carboxylate, demonstrating different cytotoxic activities against various cancer cell lines, which could offer insights into the potential therapeutic applications of structurally similar compounds (Stolarczyk et al., 2018).

• Photochemical and Thermal Synthesis : Another research focused on the photochemical and thermal synthesis of polypyridine ruthenium(II) complexes containing different monodentate ligands. These complexes, characterized by various spectroscopy methods, highlight the potential for precise ligand interchange and stability under irradiation, applicable to the synthesis and study of the compound (Bonnet et al., 2003).

• Chemiluminescence of Sulfanyl-substituted Dioxetanes : The study on the singlet oxygenation of sulfanyl-substituted dihydrothiophenes leading to dioxetanes reveals insights into the oxidative processes and chemiluminescence, providing a basis for understanding the oxidative behavior and potential luminescence applications of sulfur-containing pyrimidine derivatives (Watanabe et al., 2010).

Potential Applications

• Cytotoxicity Against Human Tumor Cells : A novel biphenolic compound demonstrated cytotoxicity against various human solid tumor cells, offering a perspective on the potential anticancer properties of related phenyl sulfanyl and sulfonyl substituted pyrimidine compounds (Choi et al., 1996).

• High-Valent Cobalt-Oxo Species in Oxidation : Research uncovered the generation of high-valent cobalt-oxo species rather than sulfate radicals in the cobalt(II)-activated peroxymonosulfate process, which oxidizes methyl phenyl sulfoxide to sulfone. This study highlights the oxidative strength and potential environmental or synthetic applications of cobalt-oxo species, relevant to the oxidation reactions of sulfur-containing compounds (Zong et al., 2020).

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on its interactions with biological molecules.

Safety and Hazards

As with any chemical compound, handling “4-{[4-(Tert-butyl)phenyl]sulfanyl}-5-[(4-methylphenyl)sulfonyl]-2-phenylpyrimidine” would require appropriate safety precautions. Without specific safety data, it’s generally advisable to avoid inhalation, ingestion, or direct skin contact.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as the context in which it’s being used. It could potentially be explored for use in various chemical reactions, or as a precursor to other compounds.